Schembl20835098
Overview
Description
Schembl20835098 is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is known for its unique properties and has been found to be useful in a variety of applications. In
Mechanism of Action
The mechanism of action of Schembl20835098 involves its ability to bind to specific amino acid residues in proteins. This binding disrupts the protein-protein interactions, which can lead to changes in the function of the protein. Schembl20835098 has been found to be particularly effective in disrupting interactions between proteins that are involved in disease processes.
Biochemical and Physiological Effects:
Schembl20835098 has been found to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes and to disrupt protein-protein interactions. In addition, Schembl20835098 has been found to have anti-inflammatory properties and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using Schembl20835098 in lab experiments is its ability to disrupt protein-protein interactions. This can be useful in understanding the role of these interactions in various biological processes. However, there are also some limitations to using this compound in lab experiments. For example, Schembl20835098 can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many future directions for research involving Schembl20835098. One area of research is the development of new drugs based on the properties of this compound. Another area of research is the study of the biochemical and physiological effects of this compound in different cell types and tissues. Additionally, there is potential for using Schembl20835098 in the development of new diagnostic tools for various diseases.
Conclusion:
Schembl20835098 is a unique chemical compound that has been found to be useful in a variety of scientific research applications. This compound has the ability to disrupt protein-protein interactions and has been shown to have anti-inflammatory and anti-cancer properties. While there are limitations to using this compound in lab experiments, there are many potential future directions for research involving Schembl20835098.
Synthesis Methods
The synthesis method of Schembl20835098 involves the use of several chemical reactions. The compound is synthesized by reacting 2,6-dichloro-4-nitrophenol with 1,2-diaminoethane in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to obtain the final compound. This synthesis method has been optimized to produce high yields of pure Schembl20835098.
Scientific Research Applications
Schembl20835098 has been found to be useful in a variety of scientific research applications. One of the primary uses of this compound is in the study of protein-protein interactions. Schembl20835098 can be used to disrupt protein-protein interactions, which can be useful in understanding the role of these interactions in various biological processes. This compound has also been used in the study of enzyme kinetics and in the development of new drugs.
properties
IUPAC Name |
1-(oxan-3-yl)propan-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O2/c1-7(9)5-8-3-2-4-10-6-8/h8H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIWCYXGMCFTTTC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1CCCOC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Oxan-3-yl)propan-2-one | |
CAS RN |
18956-01-9 |
Source
|
| Record name | 1-(oxan-3-yl)propan-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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